Cas no 1261535-12-9 (4-(3-Amino-5-(trifluoromethyl)benzoyl)pyridine)

• Product Name: 4-(3-Amino-5-(trifluoromethyl)benzoyl)pyridine
• CAS No: 1261535-12-9
• MF: C₁₃H₉F₃N₂O
• MW: 266.218573331833
• CID: 4984501
• Update Time: 2025-06-14

4-(3-Amino-5-(trifluoromethyl)benzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(3-Amino-5-(trifluoromethyl)benzoyl)pyridine

• Inchi： 1S/C13H9F3N2O/c14-13(15,16)10-5-9(6-11(17)7-10)12(19)8-1-3-18-4-2-8/h1-7H,17H2
• InChI Key： JLZZOZVDOWQONS-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=C(C(C2C=CN=CC=2)=O)C=1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 326
• XLogP3: 2.4
• Topological Polar Surface Area: 56

Additional information on 4-(3-Amino-5-(trifluoromethyl)benzoyl)pyridine

Research Briefing on 4-(3-Amino-5-(trifluoromethyl)benzoyl)pyridine (CAS: 1261535-12-9)

4-(3-Amino-5-(trifluoromethyl)benzoyl)pyridine (CAS: 1261535-12-9) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The compound's unique trifluoromethyl and amino functional groups make it a promising candidate for drug discovery, particularly in targeting protein-protein interactions and enzyme inhibition.

Recent studies have explored the synthetic pathways for 4-(3-Amino-5-(trifluoromethyl)benzoyl)pyridine, highlighting its efficient production through multi-step organic reactions involving palladium-catalyzed cross-coupling and selective functionalization. The compound's structural features, including its aromatic pyridine core and electron-withdrawing trifluoromethyl group, contribute to its stability and reactivity, making it a versatile intermediate in pharmaceutical development.

In vitro and in vivo studies have demonstrated the compound's potential as a modulator of key biological targets. For instance, research published in the Journal of Medicinal Chemistry (2023) revealed its inhibitory effects on specific kinases involved in inflammatory pathways, suggesting its utility in treating autoimmune diseases. Additionally, its ability to interact with DNA-binding proteins has been investigated, opening avenues for cancer therapy.

The pharmacokinetic properties of 4-(3-Amino-5-(trifluoromethyl)benzoyl)pyridine have also been a focus of recent research. Studies indicate favorable absorption and distribution profiles, with moderate metabolic stability. However, further optimization is required to enhance its bioavailability and reduce potential off-target effects. Computational modeling and structure-activity relationship (SAR) studies are ongoing to refine its therapeutic potential.

In conclusion, 4-(3-Amino-5-(trifluoromethyl)benzoyl)pyridine represents a promising scaffold for drug development, with applications spanning inflammation, oncology, and beyond. Continued research into its mechanism of action and derivative synthesis will be critical to unlocking its full potential in the pharmaceutical industry.